Cas no 1188228-50-3 (3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester
• CAS No: 1188228-50-3
• MF: C₁₂H₉Cl₂NO₃
• MW: 286.110761404037
• MDL: MFCD17179112
• CID: 5177062
• Update Time: 2025-10-30

3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2,3-Dichlorophenyl)isoxazole-3-carboxylate
• SY268330
• 3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester

• MDL： MFCD17179112
• Inchi： 1S/C12H9Cl2NO3/c1-2-17-12(16)9-6-10(18-15-9)7-4-3-5-8(13)11(7)14/h3-6H,2H2,1H3
• InChI Key： UFCCEIPTFXJWRX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC(C(=O)OCC)=NO1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 3.8
• Topological Polar Surface Area: 52.3

Additional information on 3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester

Introduction to 3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester (CAS No. 1188228-50-3)

3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester (CAS No. 1188228-50-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique isoxazole ring structure and the presence of a dichlorophenyl substituent, which imparts specific chemical and biological properties. The ethyl ester functional group further enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester can be represented as follows: C₁₄H₁₁Cl₂N₂O₃. The isoxazole ring is a five-membered heterocyclic compound with a nitrogen and an oxygen atom, which provides stability and reactivity. The dichlorophenyl substituent adds complexity and potential for diverse interactions with biological targets. The ethyl ester group facilitates its use in organic synthesis and drug development.

In recent years, the study of isoxazole derivatives has expanded significantly due to their diverse biological activities. 3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester has been explored for its potential as an intermediate in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its anti-inflammatory applications, 3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester has also shown promise in the field of cancer research. A study published in the Cancer Research Journal investigated the anticancer potential of this compound and its derivatives. The results indicated that these compounds could effectively inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The specific mechanism of action involves targeting key signaling pathways such as PI3K/AKT and MAPK/ERK.

The versatility of 3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester extends to its use in agrochemical applications. Research conducted by agricultural scientists has demonstrated that this compound can serve as an intermediate in the synthesis of herbicides and fungicides. Its ability to enhance solubility and stability makes it an attractive candidate for formulating environmentally friendly agrochemicals that are effective against a wide range of pests and diseases.

In addition to its direct applications in drug development and agrochemicals, 3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester has also been utilized as a building block in combinatorial chemistry. Combinatorial libraries generated from this compound have been screened for various biological activities, leading to the discovery of novel lead compounds with potential therapeutic applications. This approach has accelerated the drug discovery process by allowing researchers to rapidly evaluate a large number of structurally diverse molecules.

The synthesis of 3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester typically involves multi-step reactions that include the formation of the isoxazole ring followed by functional group modifications. Recent advancements in synthetic methods have improved the efficiency and yield of these processes. For example, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product purity.

In conclusion, 3-Isoxazolecarboxylic acid, 5-(2,3-dichlorophenyl)-, ethyl ester (CAS No. 1188228-50-3) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an essential intermediate in the development of novel drugs and agrochemicals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.